molecular formula C7H4F3NO2 B1314841 4-(Trifluoromethyl)pyridine-2-carboxylic acid CAS No. 588702-62-9

4-(Trifluoromethyl)pyridine-2-carboxylic acid

Cat. No. B1314841
CAS RN: 588702-62-9
M. Wt: 191.11 g/mol
InChI Key: BPRWTROIQXSSOC-UHFFFAOYSA-N
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Description

4-(Trifluoromethyl)pyridine-2-carboxylic acid is a chemical compound with the molecular formula C7H4F3NO2 . It is a white crystalline powder with a melting point range of 157-162°C . This compound belongs to the class of heterocyclic building blocks and contains a pyridine ring substituted with a trifluoromethyl group at position 4 and a carboxylic acid group at position 2.


Physical And Chemical Properties Analysis

  • Melting Point : 157-162°C

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of 4-(Trifluoromethyl)pyridine-2-carboxylic acid, focusing on unique applications:

Synthesis of Metal-Organic Frameworks (MOFs)

This compound is used in the synthesis of MOFs, which are versatile materials with potential applications in gas storage, separation, and catalysis due to their high porosity and tunable structures .

Preparation of (Trifluoromethyl)pyridyllithiums

It serves as a precursor for the preparation of (trifluoromethyl)pyridyllithiums through metalation reactions. These organolithium compounds are valuable intermediates in organic synthesis .

Synthesis of Methiodide Salts

4-(Trifluoromethyl)pyridine-2-carboxylic acid is involved in the synthesis of methiodide salts, which are useful reagents in various chemical transformations .

Fungicidal Activity

Derivatives of this compound have shown higher fungicidal activity compared to other derivatives, making it valuable in the development of new fungicides .

Synthesis of Fluazinam

It is utilized as a building block for the condensation in the synthesis of fluazinam, an agricultural fungicide used to control fungal diseases in crops .

Anticancer Research

The compound has been used to synthesize complexes investigated for their potential anticancer activities. These complexes are studied for their coordination modes and biological interactions .

Herbicide Development

Picolinic acid derivatives, including 4-(Trifluoromethyl)picolinic acid, are a class of synthetic auxin herbicides. New herbicides such as halauxifen-methyl and florpyrauxifen-benzyl have been developed from these compounds .

Pharmaceutical Applications

The trifluoromethyl group, present in this compound, is a common feature in many FDA-approved drugs due to its ability to enhance the biological activity and metabolic stability of pharmaceuticals .

Safety and Hazards

  • Hazard Statements : May cause skin, eye, and respiratory irritation (H302 + H312 + H332) .

properties

IUPAC Name

4-(trifluoromethyl)pyridine-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4F3NO2/c8-7(9,10)4-1-2-11-5(3-4)6(12)13/h1-3H,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPRWTROIQXSSOC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(C=C1C(F)(F)F)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4F3NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20476006
Record name 4-(Trifluoromethyl)pyridine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20476006
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

191.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Trifluoromethyl)pyridine-2-carboxylic acid

CAS RN

588702-62-9
Record name 4-(Trifluoromethyl)pyridine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20476006
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-(Trifluoromethyl)pyridine-2-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What structural insights about 4-(Trifluoromethyl)pyridine-2-carboxylic acid can be derived from the research?

A1: The research primarily focuses on the structural characterization of 4-(Trifluoromethyl)pyridine-2-carboxylic acid and its copper(II) complex. [, ] While the exact molecular formula and weight aren't explicitly provided, the studies utilize spectroscopic techniques like DFT calculations and single-crystal X-ray diffraction to analyze the compound's structure. [, ] These methods provide valuable information about bond lengths, angles, and overall molecular geometry.

Q2: How do computational chemistry approaches contribute to understanding 4-(Trifluoromethyl)pyridine-2-carboxylic acid?

A2: Both studies leverage computational chemistry to gain deeper insights into the compound. [, ] Specifically, they employ DFT calculations, a powerful tool to predict molecular properties. [, ] These calculations can offer information about the molecule's electronic structure, energy levels, and potential reactivity. Such data are crucial for understanding its interactions and behavior in various chemical environments.

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